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Compound of Interest

Compound Name: D4R agonist-1

Cat. No.: B12378655 Get Quote

D4R Agonist-1 Technical Support Center
Welcome to the technical support center for D4R Agonist-1. This resource is designed to

assist researchers, scientists, and drug development professionals in troubleshooting

experimental variability and addressing common issues encountered when working with D4R
Agonist-1.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for D4R Agonist-1?

A1: D4R Agonist-1 is a selective agonist for the Dopamine D4 Receptor (D4R). The D4R is a

G protein-coupled receptor (GPCR) that primarily couples to the Gαi/o subunit. Upon activation

by an agonist like D4R Agonist-1, the receptor inhibits adenylyl cyclase, leading to a decrease

in intracellular cyclic AMP (cAMP) levels. This signaling cascade can influence various

downstream cellular processes.

Q2: What are the common downstream signaling pathways affected by D4R Agonist-1?

A2: Beyond the canonical Gαi/o-mediated inhibition of adenylyl cyclase, D4R activation can

also modulate other signaling pathways, including:

MAPK/ERK Pathway: In some cell types, D4R activation can stimulate the mitogen-activated

protein kinase (MAPK) pathway, particularly the extracellular signal-regulated kinase (ERK).
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Calcium Mobilization: D4R activation has been reported to influence intracellular calcium

levels through various mechanisms, depending on the cellular context.

Ion Channel Modulation: D4Rs can modulate the activity of certain ion channels, such as G-

protein-regulated inwardly rectifying potassium channels (GIRKs).
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D4R Agonist-1 Signaling Pathways
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Radioligand Binding Assay Workflow
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cAMP Inhibition Assay Workflow
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Novel Object Recognition Test Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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